Cas no 64370-42-9 (Acetic acid, oxo-, 2-propenyl ester)

Acetic acid, oxo-, 2-propenyl ester structure

64370-42-9 structure

Product Name:Acetic acid, oxo-, 2-propenyl ester

CAS No:64370-42-9

MF:C₅H₆O₃

MW:114.099341869354

CID:424031

PubChem ID:10909535

Update Time:2025-09-28

Acetic acid, oxo-, 2-propenyl ester Chemical and Physical Properties

Names and Identifiers

- Acetic acid, oxo-, 2-propenyl ester
- allyl 2-oxoacetate
- prop-2-enyl 2-oxoacetate
- DTXSID30447929
- SCHEMBL238622
- 64370-42-9
- EN300-7189118
- FT-0716980
- PROP-2-EN-1-YL 2-OXOACETATE
- Inchi： 1S/C5H6O3/c1-2-3-8-5(7)4-6/h2,4H,1,3H2
- InChI Key： WGGGNVIYEDDIOK-UHFFFAOYSA-N
- SMILES： O(C(C=O)=O)CC=C

Computed Properties

Exact Mass: 114.03168
Monoisotopic Mass: 114.031694049g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 8
Rotatable Bond Count: 4
Complexity: 106
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.7
Topological Polar Surface Area: 43.4Å²

Experimental Properties

PSA: 43.37

Acetic acid, oxo-, 2-propenyl ester Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-7189118-0.05g	prop-2-en-1-yl 2-oxoacetate	64370-42-9	50%	0.05g	$295.0	2023-05-25
Enamine	EN300-7189118-0.1g	prop-2-en-1-yl 2-oxoacetate	64370-42-9	50%	0.1g	$440.0	2023-05-25
Enamine	EN300-7189118-0.25g	prop-2-en-1-yl 2-oxoacetate	64370-42-9	50%	0.25g	$629.0	2023-05-25
Enamine	EN300-7189118-0.5g	prop-2-en-1-yl 2-oxoacetate	64370-42-9	50%	0.5g	$991.0	2023-05-25
Enamine	EN300-7189118-1.0g	prop-2-en-1-yl 2-oxoacetate	64370-42-9	50%	1g	$1272.0	2023-05-25
Enamine	EN300-7189118-2.5g	prop-2-en-1-yl 2-oxoacetate	64370-42-9	50%	2.5g	$2492.0	2023-05-25
Enamine	EN300-7189118-5.0g	prop-2-en-1-yl 2-oxoacetate	64370-42-9	50%	5g	$3687.0	2023-05-25
Enamine	EN300-7189118-10.0g	prop-2-en-1-yl 2-oxoacetate	64370-42-9	50%	10g	$5467.0	2023-05-25
1PlusChem	1P00H8QP-50mg	Acetic acid, oxo-, 2-propenyl ester	64370-42-9	50%	50mg	$414.00	2024-04-22

Acetic acid, oxo-, 2-propenyl ester Related Literature

1. Aggregation-induced chiroptical generation and photoinduced switching of achiral azobenzene-alt-fluorene copolymer endowed with left- and right-handed helical polysilanes†

Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
2. An anti-ultrasonic-stripping effect in confined micro/nanoscale cavities and its applications for efficient multiscale metallic patterning†

Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
3. An alkynylboronatecycloaddition strategy to functionalised benzyne derivatives†

James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
4. An approach to 7-aza-1-phosphanorbornane complexes: strain promoted rearrangement of 1-iminylphosphirane complexes and cycloaddition with olefins†

Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
5. An artificial blood vessel implanted three-dimensional microsystem for modeling transvascular migration of tumor cells†

Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187

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